Cas no 62821-20-9 (Bicyclo[3.3.1]nonane-9,9-dicarboxylic acid)

• Product Name: Bicyclo[3.3.1]nonane-9,9-dicarboxylic acid
• CAS No: 62821-20-9
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 430442
• PubChem ID: 71382465
• Update Time: 2025-04-19

Bicyclo[3.3.1]nonane-9,9-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane-9,9-dicarboxylic acid
• Bicyclo[3,3,1]nonan-9,9-dicarbonsaeure
• 62821-20-9
• DTXSID00804843

• Inchi： 1S/C11H16O4/c12-9(13)11(10(14)15)7-3-1-4-8(11)6-2-5-7/h7-8H,1-6H2,(H,12,13)(H,14,15)
• InChI Key： JAMRXUHUFZCKQI-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)C2CCCC1CCC2)=O

Computed Properties

• Exact Mass: 212.10500
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 1.74220